2-((1-(2-(4-chlorophenyl)acetyl)azetidin-3-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one

• IUPAC Name: 2-[[1-[2-(4-chlorophenyl)acetyl]azetidin-3-yl]methyl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C21H22ClN5O2/c1-14-9-15(2)27(23-14)19-7-8-20(28)26(24-19)13-17-11-25(12-17)21(29)10-16-3-5-18(22)6-4-16/h3-9,17H,10-13H2,1-2H3
• InChI Key: HTPVQVYEIIEXKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CC3CN(C3)C(=O)CC4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H22ClN5O2
• Molecular Weight: 411.9 g/mol

Description

2-((1-(2-(4-chlorophenyl)acetyl)azetidin-3-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C21H22ClN5O2 and its molecular weight is 411.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

A study described the synthesis of novel pyridine and fused pyridine derivatives, indicating the compound's relevance in creating a broad range of heterocyclic molecules. These compounds were evaluated for antimicrobial and antioxidant activities, showcasing their potential in drug discovery and development processes (Flefel et al., 2018).

Antimicrobial and Anticancer Agents

Research into pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives highlighted their potential as antimicrobial and anticancer agents. The study underscored the significance of such compounds in developing treatments against cancer and microbial infections, with some derivatives showing higher anticancer activity than reference drugs (Hafez et al., 2016).

Pharmacological Evaluation of Heterocyclic Compounds

Another study focused on the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, evaluating their antibacterial and antifungal activities. This demonstrates the compound's utility in generating pharmacologically active molecules that could serve as bases for new antibiotics and antifungals (Mistry & Desai, 2006).

Synthesis and Reactions for Diverse Biological Activities

Research on the synthesis and reactions of heterocyclic compounds, including pyrazole and isoxazole derivatives, revealed their antimicrobial properties. This underscores the versatility of such compounds in synthesizing a variety of molecules with potential biological activities (Farghaly, 2008).